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Compound of Interest

Compound Name: Dodicin

Cat. No.: B1208513

For Researchers, Scientists, and Drug Development Professionals

Introduction

Dodicin, also known by its IUPAC name 2-[2-[2-(dodecylamino)ethylamino]ethylamino]acetic
acid, is an amphoteric surfactant with a long alkyl chain, conferring it surface-active properties
and antimicrobial capabilities. This technical guide provides a comprehensive overview of the
chemical structure, physicochemical properties, and known biological activities of Dodicin,
tailored for professionals in research and drug development. While specific experimental data
for Dodicin is limited in publicly available literature, this guide consolidates computed data and
general knowledge of related amphoteric surfactants to offer a thorough understanding of this
compound.

Chemical Structure and Identification

Dodicin is characterized by a hydrophilic head containing both a carboxylic acid group and
multiple amine functionalities, and a hydrophobic dodecyl tail. This amphoteric nature is central
to its properties and functions.

Synonyms:
e N-(2-{[2-(Dodecylamino)ethyllJamino}ethyl)glycine

o Dodecyl-di(aminoethyl)glycine
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e Ampholan

o Lauryl diethylenediaminoglycine

Chemical Identifiers:

e CAS Number (Free Base): 6843-97-6[1][2][3][4]

e CAS Number (Hydrochloride Salt): 18205-85-1[3]

e Molecular Formula: C18H39N302[4]

Physicochemical Properties

The physicochemical properties of Dodicin are crucial for understanding its behavior in various

formulations and biological systems. The data presented below is primarily based on

computational models due to a lack of extensive experimental studies.

Property Value Source

Molecular Weight 329.52 g/mol PubChem (Computed)[4]
Predicted logP 1.8 PubChem (Computed)[4]
Hydrogen Bond Donors 4 PubChem (Computed)[4]
Hydrogen Bond Acceptors 5 PubChem (Computed)[4]
Rotatable Bond Count 19 PubChem (Computed)
Topological Polar Surface Area 78 A2 PubChem (Computed)

pKa (Predicted)

Acidic: ~4-5, Basic: ~9-10

(Estimated based on similar

structures)

Solubility

Soluble in water and polar

organic solvents.

(General property of similar

surfactants)

Biological Activity and Mechanism of Action
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Dodicin is known for its broad-spectrum antimicrobial activity, functioning as a bactericide and
fungicide.[3] As an amphoteric surfactant, its mechanism of action is primarily attributed to the
disruption of microbial cell membranes.

Antimicrobial Spectrum

While specific Minimum Inhibitory Concentration (MIC) values for Dodicin against a wide range
of microorganisms are not readily available in the literature, amphoteric surfactants of this class
are known to be effective against both Gram-positive and Gram-negative bacteria, as well as
fungi.

Proposed Mechanism of Action

The antimicrobial action of Dodicin, like other amphoteric surfactants, is believed to involve a
multi-step process targeting the integrity of the microbial cell envelope.

» Electrostatic Interaction and Binding: The positively charged amine groups of Dodicin at
physiological pH are attracted to the negatively charged components of the microbial cell
surface, such as teichoic acids in Gram-positive bacteria and lipopolysaccharides (LPS) in
Gram-negative bacteria. This initiates the binding of the surfactant to the cell.

e Membrane Insertion and Disruption: The hydrophobic dodecyl tail of Dodicin inserts into the
lipid bilayer of the cell membrane. This disrupts the ordered structure of the membrane,
leading to increased permeability.

» Leakage of Cellular Contents: The compromised membrane integrity results in the leakage of
essential intracellular components, such as ions, metabolites, and nucleic acids, ultimately
leading to cell death.
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Proposed mechanism of Dodicin's antimicrobial action.

Experimental Protocols
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Detailed experimental protocols for the synthesis and analysis of Dodicin are not widely
published. The following are representative methodologies based on general procedures for
similar amphoteric surfactants.

Representative Synthesis of N-(2-((2-
(dodecylamino)ethyl)amino)ethyl)glycine
This synthesis is a two-step process involving the formation of the alkylated diethylenetriamine

intermediate followed by carboxymethylation.

Step 1: Synthesis of N-Dodecyldiethylenetriamine

In a reaction vessel equipped with a stirrer, condenser, and dropping funnel, place an excess
of diethylenetriamine.

e Heat the diethylenetriamine to a specified temperature (e.g., 80-100 °C).

e Slowly add 1-bromododecane or 1-chlorododecane to the heated diethylenetriamine with
continuous stirring.

 After the addition is complete, continue the reaction for several hours to ensure complete
alkylation.

» After cooling, the reaction mixture is neutralized with a base (e.g., NaOH) to free the amine.
e The product is then purified by vacuum distillation to isolate N-dodecyldiethylenetriamine.
Step 2: Carboxymethylation to form Dodicin

¢ Dissolve the purified N-dodecyldiethylenetriamine in a suitable solvent (e.g., water or a
water/alcohol mixture).

e Add an agueous solution of sodium chloroacetate to the reaction mixture.

o Heat the mixture and maintain it at a specific temperature (e.g., 80-90 °C) for several hours
while stirring. The pH should be maintained in the alkaline range (e.g., pH 9-11) by the
addition of a base like sodium hydroxide.
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» Monitor the reaction progress by measuring the chloride ion concentration.

» Upon completion, the reaction mixture is cooled, and the pH is adjusted to the isoelectric
point of Dodicin to facilitate its precipitation.

e The precipitated product is then filtered, washed with cold water, and dried.

Step 1: Alkylation

1-Bromododecane

S

N-Dodecyldiethylenetriamine

Diethylenetriamine »| Heat & Stir > (feTmeriae)
Step Z:Erboxymethylation
Sodium Chloroacetate »| Heat, Stir, Alkaline pH [—{ ,_. Dodicin
’ ' (Final Product)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Dodicin: Chemical
Structure and Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208513#dodicin-chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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